Cas no 23146-07-8 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
• CAS No: 23146-07-8
• MF: C₁₀H₁₃N₄O₃
• MW: 237.235221624374
• CID: 238669
• PubChem ID: 74502748
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
• 1,3-dimethyl-7-(oxiran-2-ylmethyl)purine-2,6-dione
• 23146-07-8
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-oxiranylmethyl)-

• Inchi： 1S/C10H13N4O3/c1-12-8-7(9(15)13(2)10(12)16)14(5-11-8)3-6-4-17-6/h5-7H,3-4H2,1-2H3/q+1
• InChI Key： RRDOLZNTXDQLHT-UHFFFAOYSA-N
• SMILES： O1CC1C[N+]1=CN=C2C1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 236.09106
• Monoisotopic Mass: 237.09876529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 70.97